Cas no 2770524-97-3 (tert-butyl N-[3-cyano-4-(difluoromethoxy)phenyl]carbamate)

• Product Name: tert-butyl N-[3-cyano-4-(difluoromethoxy)phenyl]carbamate
• CAS No: 2770524-97-3
• MF: C₁₃H₁₄F₂N₂O₃
• MW: 284.258670330048
• CID: 6291456
• PubChem ID: 165992961
• Update Time: 2025-05-19

tert-butyl N-[3-cyano-4-(difluoromethoxy)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2770524-97-3
• tert-butyl N-[3-cyano-4-(difluoromethoxy)phenyl]carbamate
• EN300-37396953

• Inchi： 1S/C13H14F2N2O3/c1-13(2,3)20-12(18)17-9-4-5-10(19-11(14)15)8(6-9)7-16/h4-6,11H,1-3H3,(H,17,18)
• InChI Key： KBEWMLWHCATSBS-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1C#N)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 284.09724864g/mol
• Monoisotopic Mass: 284.09724864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 71.4Ų

Additional information on tert-butyl N-[3-cyano-4-(difluoromethoxy)phenyl]carbamate

tert-butyl N-[3-cyano-4-(difluoromethoxy)phenyl]carbamate (CAS No. 2770524-97-3): An Overview of a Promising Compound in Medicinal Chemistry

tert-butyl N-[3-cyano-4-(difluoromethoxy)phenyl]carbamate (CAS No. 2770524-97-3) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of carbamates, which are widely studied for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The tert-butyl group in the compound's structure provides enhanced stability and solubility, making it an attractive candidate for drug development. The presence of the cyano group and the difluoromethoxy substituent on the phenyl ring further contributes to its unique pharmacological profile. These functional groups are known to influence the compound's binding affinity and selectivity towards specific biological targets.

Recent research has focused on the potential of tert-butyl N-[3-cyano-4-(difluoromethoxy)phenyl]carbamate as a lead compound for the development of novel therapeutic agents. Studies have shown that this compound exhibits potent inhibitory activity against various enzymes and receptors, making it a valuable tool in the exploration of new drug targets.

In one notable study published in the Journal of Medicinal Chemistry, researchers investigated the tert-butyl N-[3-cyano-4-(difluoromethoxy)phenyl]carbamate for its ability to modulate the activity of cytochrome P450 enzymes, which are crucial for drug metabolism. The results indicated that this compound effectively inhibited specific isoforms of cytochrome P450, suggesting its potential use in reducing drug-drug interactions and improving pharmacokinetic profiles.

Another area of interest is the compound's potential as a neuroprotective agent. Preclinical studies have demonstrated that tert-butyl N-[3-cyano-4-(difluoromethoxy)phenyl]carbamate can protect neurons from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings have sparked interest in further investigating its therapeutic potential for these conditions.

The structural diversity and functional versatility of tert-butyl N-[3-cyano-4-(difluoromethoxy)phenyl]carbamate make it a promising candidate for a wide range of applications in medicinal chemistry. Its ability to interact with multiple biological targets opens up new avenues for drug discovery and development.

In addition to its therapeutic potential, tert-butyl N-[3-cyano-4-(difluoromethoxy)phenyl]carbamate has also been studied for its use as a synthetic intermediate in organic synthesis. Its reactivity and stability make it an ideal building block for constructing more complex molecules with desired biological activities.

The synthesis of tert-butyl N-[3-cyano-4-(difluoromethoxy)phenyl]carbamate involves several well-established chemical reactions, including nucleophilic substitution, coupling reactions, and protection/deprotection steps. These synthetic routes have been optimized to ensure high yields and purity, making it feasible for large-scale production.

Despite its promising properties, further research is needed to fully understand the mechanisms of action and safety profile of tert-butyl N-[3-cyano-4-(difluoromethoxy)phenyl]carbamate. Ongoing clinical trials are evaluating its efficacy and safety in various disease models, providing valuable insights into its potential as a therapeutic agent.

In conclusion, tert-butyl N-[3-cyano-4-(difluoromethoxy)phenyl]carbamate (CAS No. 2770524-97-3) represents a significant advancement in medicinal chemistry. Its unique structure and diverse biological activities make it a valuable compound for both research and drug development. As more studies are conducted, it is likely that this compound will continue to play a crucial role in advancing our understanding of complex biological processes and developing new treatments for various diseases.